Cas no 475156-74-2 (6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one)

6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one structure
475156-74-2 structure
Product Name:6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one
CAS No:475156-74-2
MF:C12H13NO
MW:187.237723112106
CID:2828498
PubChem ID:12119765
Update Time:2025-04-21

6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

    • VHHIGNHRQATOES-UHFFFAOYSA-N
    • DTXSID80477933
    • SCHEMBL15817558
    • 475156-74-2
    • 6-Azabicyclo[3.1.0]hexan-2-one, 6-(phenylmethyl)-
    • 6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one
    • Inchi: 1S/C12H13NO/c14-11-7-6-10-12(11)13(10)8-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
    • InChI Key: VHHIGNHRQATOES-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C1N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.099714038Da
  • Monoisotopic Mass: 187.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.1Ų
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